Cas no 116526-34-2 (Cyclopentanone,3-(4-methoxyphenyl)-)
116526-34-2 structure
Product Name:Cyclopentanone,3-(4-methoxyphenyl)-
CAS No:116526-34-2
MF:C12H14O2
MW:190.238363742828
CID:131252
PubChem ID:14090910
Update Time:2025-04-19
Cyclopentanone,3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone,3-(4-methoxyphenyl)-
- 3-(4-methoxyphenyl)cyclopentan-1-one
- 3-(4-methoxyphenyl)cyclopentanone
- AB26340
- ACMC-1BPG1
- AG-D-37997
- AGN-PC-000DD2
- CTK4A9833
- SureCN2044509
- DTXSID60555743
- BXVGGHJBRCDSGU-UHFFFAOYSA-N
- AKOS006294363
- 3-(4-methoxyphenyl)-cyclopentan-1-one
- MFCD06659800
- SCHEMBL2044509
- 3-(4-methoxyphenyl)-1-cyclopentanone
- CS-0210390
- FT-0739342
- AS-36323
- 116526-34-2
- 3-(4-methoxyphenyl) cyclopentanone
- Cyclopentanone, 3-(4-methoxyphenyl)-
- DA-15126
-
- Inchi: 1S/C12H14O2/c1-14-12-6-3-9(4-7-12)10-2-5-11(13)8-10/h3-4,6-7,10H,2,5,8H2,1H3
- InChI Key: BXVGGHJBRCDSGU-UHFFFAOYSA-N
- SMILES: O=C1CCC(C2C=CC(=CC=2)OC)C1
Computed Properties
- Exact Mass: 190.09900
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.53180
Cyclopentanone,3-(4-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019133712-1g |
3-(4-Methoxyphenyl)cyclopentanone |
116526-34-2 | 95% | 1g |
$646.99 | 2023-09-04 | |
| Alichem | A019133712-5g |
3-(4-Methoxyphenyl)cyclopentanone |
116526-34-2 | 95% | 5g |
$2040.00 | 2023-09-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13243-5g |
3-(4-methoxyphenyl)cyclopentanone |
116526-34-2 | 95% | 5g |
$1450 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1002136-5g |
3-(4-Methoxyphenyl)cyclopentanone |
116526-34-2 | 95% | 5g |
$2340 | 2022-10-22 | |
| 1PlusChem | 1P000D5B-250mg |
Cyclopentanone, 3-(4-methoxyphenyl)- |
116526-34-2 | 95% | 250mg |
$250.00 | 2025-02-18 | |
| 1PlusChem | 1P000D5B-1g |
Cyclopentanone, 3-(4-methoxyphenyl)- |
116526-34-2 | 95% | 1g |
$635.00 | 2025-02-18 | |
| Ambeed | A824890-100mg |
3-(4-Methoxyphenyl)cyclopentanone |
116526-34-2 | 97% | 100mg |
$196.0 | 2024-04-26 | |
| Ambeed | A824890-250mg |
3-(4-Methoxyphenyl)cyclopentanone |
116526-34-2 | 97% | 250mg |
$349.0 | 2024-04-26 | |
| Ambeed | A824890-1g |
3-(4-Methoxyphenyl)cyclopentanone |
116526-34-2 | 97% | 1g |
$939.0 | 2024-04-26 | |
| abcr | AB461038-250mg |
3-(4-Methoxyphenyl)cyclopentanone; . |
116526-34-2 | 250mg |
€391.90 | 2025-04-22 |
Cyclopentanone,3-(4-methoxyphenyl)- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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